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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

Panavia TC Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing Panavia TC
and its family of resin cements in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors that influence the bond strength of Panavia TC?

Al: The bond strength of Panavia TC is a multifactorial outcome influenced by several critical
variables:

o Substrate Type: The material to which you are bonding is a primary determinant of bond
strength. Panavia cements exhibit varying adhesion levels to different substrates such as
human dentin and enamel, zirconia, lithium disilicate, and various metal alloys.[1][2][3]

e Surface Treatment: Proper surface conditioning of the substrate is crucial for achieving
optimal bond strength.[1][4][5] Common methods include sandblasting (airborne particle
abrasion), application of primers containing the adhesive monomer MDP, silanization for
silica-based ceramics, and acid etching.[1][4][5][6]

o Type of Panavia Cement: Different formulations within the Panavia family (e.g., Panavia F
2.0, Panavia V5) are designed for specific applications and can yield different bond strengths
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due to variations in their chemical composition, such as the inclusion of the MDP monomer.

[7]L8]

e Aging Conditions: The durability of the bond can be affected by environmental conditions that
simulate the oral environment. Thermocycling, which involves repeated temperature
changes, is a common method to evaluate the long-term stability of the bond.[7][8][9]

o Curing Mechanism: Panavia cements are typically dual-cured (light-cured and self-cured).
The curing process initiated can influence the final bond strength.

Q2: Why is the MDP monomer important in Panavia cements?

A2: The 10-Methacryloyloxydecyl dihydrogen phosphate (MDP) monomer is a key adhesive
component in many Panavia products. It forms a strong and stable chemical bond with
hydroxyapatite in tooth structure (enamel and dentin) as well as with metal oxides found in
zirconia and other metal alloys.[2][10][11] This chemical adhesion is a significant contributor to
the high bond strength and long-term durability of Panavia cements.

Q3: My bond strength values are lower than expected when bonding to zirconia. What could be
the cause?

A3: Low bond strength to zirconia can stem from several factors:

» Inadequate Surface Treatment: Zirconia is a non-silica-based ceramic, so traditional silane
primers are not effective. The recommended surface treatment for zirconia is airborne-
particle abrasion with alumina, followed by the application of a primer containing an adhesive
phosphate monomer like MDP.[6][9][11]

o Contamination of the Bonding Surface: The zirconia surface must be clean and dry before
cementation. Contamination with saliva, blood, or other substances can significantly
compromise the bond.

 Incorrect Primer Application: Ensure that the correct primer for zirconia is being used and
that it is applied according to the manufacturer's instructions, including the recommended
application time and drying procedure.[11]

Q4: Can | use Panavia TC for bonding to silica-based ceramics like lithium disilicate?
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A4: Yes, Panavia cements can be used for bonding to silica-based ceramics. However, the
surface treatment protocol is different from that for zirconia. For silica-based ceramics,

hydrofluoric acid etching followed by the application of a silane coupling agent is typically
required to achieve a strong and durable bond.[1][3]

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Low bond strength to dentin

Inadequate etching or priming.

Ensure proper application of
the self-etching primer as per
the manufacturer's
instructions. For some Panavia
versions, phosphoric acid
etching of the enamel margins

may be recommended.[10][12]

Contamination of the dentin

surface.

Maintain a clean and dry
operating field. Avoid
contamination with saliva,

blood, or other fluids.

Debonding of zirconia

restorations

Improper surface treatment of

the zirconia.

Zirconia surfaces should be
treated with airborne-particle
abrasion (e.g., with 50 um
alumina particles) followed by
the application of an MDP-
containing primer.[6][9][11]

Use of a non-MDP containing

cement or primer.

For zirconia, it is highly
recommended to use a resin
cement and primer system that
contains the MDP monomer for

a strong chemical bond.[11]

Inconsistent bond strength

results

Variations in experimental

protocol.

Standardize all steps of the
bonding procedure, including
surface treatment, primer
application, cement mixing and

application, and curing times.

Operator variability.

Ensure all operators are
trained and calibrated on the

experimental protocol.

Premature curing of the

cement

Exceeding the working time.

Be aware of the specified
working time for the particular

Panavia product being used.
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Dispense and mix the cement

just before application.[12]

Minimize exposure of the
Exposure to ambient light (for mixed cement to strong
dual-cured versions). ambient light to prevent

premature polymerization.

Quantitative Data Summary

Table 1: Shear Bond Strength of Panavia Cements to Various Substrates (MPa)
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Bond
Bond Strength
Panavia Surface Strength (MPa) -
Substrate . Reference
Version Treatment (MPa) - 24 After
hours Thermocycl
ing
Human _ .
Panavia F 2.0 ED Primer Il 28.7 28.0 [2][13]
Enamel
Human i .
) PanaviaF 2.0 ED Primer Il 15.8 15.4 [2][13]
Dentin
Zirconia Panavia F 2.0 None 43.4 34.4 [2][13]
Alumina air o
) Significantly
] ] ) abrasion + B )
Zirconia Panavia V5 ] Not specified higher than [6]
Ceramic )
_ unprimed
Primer
o Hydrofluoric Higher than
Lithium ) ) N -
o Panavia V5 acid etch + Multilink Not specified [3]
Disilicate ) )
Primer Automix
50 um
Gold Alloy ) ) N
Panavia 21 Alumina 32.9 (x18.2) Not specified [14]
(Type Ill) .
sandblasting
Gold Alloy ) CoJet Sand + -
Panavia 21 ) ] 45.6 (+25.8) Not specified [14]
(Type IlI) Silane primer

Note: Bond strength values can vary depending on the specific experimental conditions.

Experimental Protocols
Shear Bond Strength Testing Protocol

This protocol outlines a general procedure for determining the shear bond strength of Panavia

TC to a substrate.

e Substrate Preparation:
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o Prepare flat bonding surfaces on the desired substrate (e.g., human dentin, zirconia
blocks).

o For dentin, this may involve sectioning teeth and embedding them in acrylic resin, followed
by grinding with silicon carbide paper (e.g., 600-grit) to expose a standardized dentin
surface.[15]

o For ceramic or metal substrates, create standardized blocks of the material.

e Surface Treatment:

o Apply the appropriate surface treatment to the bonding area as per the experimental
design. This may include:

= Zirconia: Airborne-particle abrasion with 50 um alumina particles followed by application
of an MDP-containing ceramic primer.[6][9]

» Silica-based ceramics: Etching with hydrofluoric acid followed by silanization.[3]

» Dentin/Enamel: Application of the self-etching primer provided with the Panavia kit.[10]
[12]

o Cement Application and Specimen Assembly:

o Place a mold (e.g., a Teflon tube with a defined diameter) onto the prepared substrate
surface to define the bonding area.

o Mix the Panavia TC cement according to the manufacturer's instructions and fill the mold.
o Place a restorative material cylinder or a stainless steel rod onto the cement.

o Apply a constant load (e.g., 100g) to ensure uniform cement thickness and allow the
cement to cure.[3]

e Curing:

o For dual-cured versions, light-cure the cement through the restorative material if it is
translucent.
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o Allow the cement to self-cure for the manufacturer-recommended time.

o Storage and Aging (Optional):
o Store the bonded specimens in distilled water at 37°C for 24 hours before testing.[3][9]

o For aging studies, subject the specimens to thermocycling (e.g., 5,000 to 10,000 cycles
between 5°C and 55°C).[6][7]

e Shear Bond Strength Measurement:
o Mount the specimen in a universal testing machine.

o Apply a shear force to the base of the restorative cylinder at a constant crosshead speed
(e.g., 1 mm/min) until failure occurs.[3][15]

o Record the force at which debonding occurs and calculate the shear bond strength in
megapascals (MPa) by dividing the failure load by the bonding area.

o Failure Mode Analysis:

o Examine the debonded surfaces under a microscope to determine the mode of failure
(adhesive, cohesive in the cement, cohesive in the substrate, or mixed).

Visualizations
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Caption: Workflow for Shear Bond Strength Testing of Panavia TC.
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Caption: Key Factors Affecting the Bond Strength of Panavia TC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://iadr.abstractarchives.com/abstract/45am-2385967/bond-strengths-of-five-adhesive-resin-cements-to-zirconia
https://iadr.abstractarchives.com/abstract/45am-2385967/bond-strengths-of-five-adhesive-resin-cements-to-zirconia
https://pubmed.ncbi.nlm.nih.gov/16143382/
https://pubmed.ncbi.nlm.nih.gov/16143382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8775995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8775995/
https://iadr.abstractarchives.com/abstract/45am-2395223/shear-bond-strength-of-panavia-v5-to-highly-translucent-zirconia
https://iadr.abstractarchives.com/abstract/45am-2395223/shear-bond-strength-of-panavia-v5-to-highly-translucent-zirconia
https://kuraraydental.com/wp-content/uploads/2018/05/panavia-v5-technical-information.pdf
https://www.kuraraynoritake.eu/it/pub/media/pdfs/PanaviaV5_For_Katana_LR.pdf
https://www.henryschein.co.nz/Documents/Brochures/Kuraray%20Noritake%20TECHNICAL%20INFORMATION%20Panavia%20V5.pdf
https://www.kuraraynoritake.com/world/product/cements/pdf/panavia_f20_brochure.pdf
https://www.researchgate.net/publication/6976820_Influence_of_surface_treatments_on_the_shear_bond_strength_of_Panavia_21_to_a_Type_III_gold_alloy
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://www.benchchem.com/product/b1179519#factors-affecting-the-bond-strength-of-panavia-tc
https://www.benchchem.com/product/b1179519#factors-affecting-the-bond-strength-of-panavia-tc
https://www.benchchem.com/product/b1179519#factors-affecting-the-bond-strength-of-panavia-tc
https://www.benchchem.com/product/b1179519#factors-affecting-the-bond-strength-of-panavia-tc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1179519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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